Cas no 109119-65-5 (Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI))

Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI) structure
109119-65-5 structure
Product Name:Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
CAS No:109119-65-5
MF:C15H24O
MW:220.350464820862
CID:192483
PubChem ID:163796
Update Time:2025-04-19

Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[6.3.1.02,5]dodecan-11-one,4,4,8-trimethyl-, [1S-(1a,2b,5a,8a)]- (9CI)
    • beta-caryophyllone
    • (1S,2R,5S,8R)-4,4,8-trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one
    • Caryophyllone
    • Tricyclo(6.3.1.02,5)dodecan-11-one, 4,4,8-trimethyl-, (1S-(1alpha,2beta,5alpha,8alpha))-
    • (1s,2r,5s,8r)-4,4,8-trimethyltricyclo[6.3.1.02,5]dodecan-11-one
    • 109119-65-5
    • DTXSID10910989
    • 4,4,8-Trimethyltricyclo[6.3.1.0~2,5~]dodecan-11-one
    • Inchi: 1S/C15H24O/c1-14(2)8-10-11-9-15(3,6-4-12(10)14)7-5-13(11)16/h10-12H,4-9H2,1-3H3/t10-,11-,12-,15+/m0/s1
    • InChI Key: JLZBTPJKBKNFEG-JUFZMCDQSA-N
    • SMILES: O=C1CC[C@@]2(C)CC[C@@H]3C(C)(C)C[C@H]3[C@@H]1C2

Computed Properties

  • Exact Mass: 220.183
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.981
  • Boiling Point: 297.4°Cat760mmHg
  • Flash Point: 126.1°C
  • Refractive Index: 1.495
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